Cas no 20101-89-7 (N~3-isopropyl-β-alaninamide)
N~3-isopropyl-β-alaninamide is a modified β-alanine derivative featuring an isopropyl substitution at the N~3 position. This structural modification enhances its stability and potential bioavailability compared to unsubstituted β-alaninamide derivatives. The compound is of interest in medicinal chemistry and peptide research due to its ability to influence conformational properties and metabolic resistance. Its isopropyl group may improve lipophilicity, facilitating membrane permeability in biological systems. The amide functionality retains compatibility with peptide synthesis, making it a versatile building block for structural optimization. Further studies are required to fully characterize its physicochemical and pharmacological profile.
N~3-isopropyl-β-alaninamide structure
Product Name:N~3-isopropyl-β-alaninamide
CAS No:20101-89-7
MF:C6H14N2O
MW:130.188161373138
MDL:MFCD10686616
CID:1005144
PubChem ID:18768059
Update Time:2025-05-27
N~3-isopropyl-β-alaninamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(Isopropylamino)propanamide
- 3-(propan-2-ylamino)propanamide
- N~3~-isopropyl-beta-alaninamide(SALTDATA: FREE)
- N3-isopropyl-b-alaninamide
- N~3~-ISOPROPYL-BETA-ALANINAMIDE
- SCHEMBL3321078
- N~3~-Propan-2-yl-beta-alaninamide
- MFCD10686616
- DTXSID70596122
- AKOS005110929
- N3-Isopropyl-beta-alaninamide
- BS-35827
- 20101-89-7
- Propanamide, 3-[(1-methylethyl)amino]-
- N~3-isopropyl-β-alaninamide
-
- MDL： MFCD10686616
- Inchi： 1S/C6H14N2O/c1-5(2)8-4-3-6(7)9/h5,8H,3-4H2,1-2H3,(H2,7,9)
- InChI Key： ONMUOFLRUZMXGF-UHFFFAOYSA-N
- SMILES： O=C(CCNC(C)C)N
Computed Properties
- Exact Mass: 130.11100
- Monoisotopic Mass: 130.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 91.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 272.1±23.0 °C at 760 mmHg
- Flash Point: 118.4±22.6 °C
- Refractive Index: 1.45
- PSA: 55.12000
- LogP: 0.95100
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
N~3-isopropyl-β-alaninamide Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N~3-isopropyl-β-alaninamide Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N~3-isopropyl-β-alaninamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N489175-50mg |
N~3-isopropyl-β-alaninamide |
20101-89-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N489175-100mg |
N~3-isopropyl-β-alaninamide |
20101-89-7 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N489175-500mg |
N~3-isopropyl-β-alaninamide |
20101-89-7 | 500mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026880-1g |
3-(Isopropylamino)propanamide |
20101-89-7 | 1g |
2925CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026880-500mg |
3-(Isopropylamino)propanamide |
20101-89-7 | 500mg |
3233CNY | 2021-05-07 | ||
| Chemenu | CM274330-5g |
3-(Isopropylamino)propanamide |
20101-89-7 | 95% | 5g |
$592 | 2023-02-02 | |
| abcr | AB266735-1 g |
N3-Isopropyl-beta-alaninamide; 95% |
20101-89-7 | 1g |
€137.20 | 2023-06-22 | ||
| abcr | AB266735-5 g |
N3-Isopropyl-beta-alaninamide; 95% |
20101-89-7 | 5g |
€381.90 | 2023-06-22 | ||
| eNovation Chemicals LLC | Y1256622-5g |
Propanamide, 3-[(1-methylethyl)amino]- |
20101-89-7 | 95% | 5g |
$315 | 2024-06-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026880-500mg |
3-(Isopropylamino)propanamide |
20101-89-7 | 500mg |
3233.0CNY | 2021-07-13 |
N~3-isopropyl-β-alaninamide Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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